Cas no 1263378-15-9 (5-Sec-butyl-3-methyl-isoxazole-4-carboxylic acid)

• Product Name: 5-Sec-butyl-3-methyl-isoxazole-4-carboxylic acid
• CAS No: 1263378-15-9
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD18432564
• CID: 2604428
• Update Time: 2023-08-07

5-Sec-butyl-3-methyl-isoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-sec-Butyl-3-methyl-isoxazole-4-carboxylic acid
• 5-(sec-butyl)-3-methylisoxazole-4-carboxylic acid
• 5-(butan-2-yl)-3-methyl-1,2-oxazole-4-carboxylic acid
• 5-Sec-butyl-3-methyl-isoxazole-4-carboxylic acid

• MDL： MFCD18432564
• Inchi： 1S/C9H13NO3/c1-4-5(2)8-7(9(11)12)6(3)10-13-8/h5H,4H2,1-3H3,(H,11,12)
• InChI Key： UOZSJGYNRQFJJB-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C(C)=N1)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Topological Polar Surface Area: 63.3

5-Sec-butyl-3-methyl-isoxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles